Cas no 2229433-85-4 (3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine)

• Product Name: 3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine
• CAS No: 2229433-85-4
• MF: C₁₂H₁₇F₂N₃
• MW: 241.280289411545
• CID: 5993690
• PubChem ID: 165638979
• Update Time: 2025-11-01

3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine
• EN300-1955801
• 2229433-85-4
• 3,3-difluoro-3-[2-(pyrrolidin-1-yl)pyridin-3-yl]propan-1-amine

• Inchi： 1S/C12H17F2N3/c13-12(14,5-6-15)10-4-3-7-16-11(10)17-8-1-2-9-17/h3-4,7H,1-2,5-6,8-9,15H2
• InChI Key： JAQAXRNGOTTYQN-UHFFFAOYSA-N
• SMILES： FC(CCN)(C1=CC=CN=C1N1CCCC1)F

Computed Properties

• Exact Mass: 241.13905388g/mol
• Monoisotopic Mass: 241.13905388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.2Ų

Additional information on 3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine

Introduction to 3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine (CAS No. 2229433-85-4)

3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural features and potential therapeutic applications. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 2229433-85-4, represents a convergence of fluorine chemistry, heterocyclic pharmacophores, and functional group modifications, making it a subject of extensive research interest.

The molecular structure of 3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine incorporates both fluorinated pyridine and pyrrolidine moieties, which are well-documented in the literature for their role in modulating biological pathways. The presence of fluorine atoms at the 3-position of the pyridine ring enhances the lipophilicity and metabolic stability of the molecule, while the pyrrolidinyl substituent introduces a nitrogen-rich scaffold that is often associated with enhanced binding affinity to biological targets.

In recent years, there has been a surge in research focused on developing novel compounds with fluorinated pyridine cores for their potential as pharmacological agents. The introduction of fluorine atoms into these systems not only improves pharmacokinetic properties but also allows for fine-tuning of electronic and steric interactions with biological receptors. This has led to the exploration of 3,3-difluoro-3-2-(pyrrolidin-1-yl)pyridin-3-ylpropan-1-amine as a candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential role as an intermediate in the synthesis of more complex pharmaceutical molecules. The dual functionality provided by the pyridine and pyrrolidine rings offers multiple points for chemical modification, enabling chemists to design derivatives with tailored biological activities. Such flexibility is particularly valuable in medicinal chemistry, where structural optimization is key to achieving desired pharmacological effects.

The synthesis of 3,3-difluoro-3-2-(pyrrolidin-1-y l)pyridin - 3 - ylpropan - 1 - am ine involves multi-step organic transformations that highlight the intersection of synthetic organic chemistry and medicinal biology. Key steps typically include nucleophilic substitution reactions at the fluorinated pyridine ring, followed by functionalization of the pyrrolidine moiety. These synthetic strategies leverage advanced techniques such as transition-metal-catalyzed cross-coupling reactions and protecting group chemistry to ensure high yields and purity.

Recent advancements in computational chemistry have further accelerated the study of this compound by allowing researchers to predict its biological activity with greater accuracy. Molecular modeling studies have demonstrated that 3,3-difluoro - 3 - 2 - (pyrrolidin - 1 - yl)pyridin - 3 - ylpropan - 1 - am ine exhibits promising interactions with various protein targets, suggesting its potential utility in treating a range of diseases. These virtual screenings have guided experimental efforts and provided insights into how structural modifications might enhance its therapeutic profile.

The pharmacological evaluation of CAS No. 2229433 - 85 - 4 has revealed intriguing properties that warrant further exploration. Preclinical studies indicate that this compound demonstrates selective binding to certain enzymes and receptors, which could make it a valuable tool for modulating inflammatory pathways or neurotransmitter systems. Additionally, its stability under physiological conditions suggests that it may be suitable for oral administration or other delivery methods commonly used in drug development.

One particularly notable finding from recent research is the compound's ability to modulate oxidative stress-related pathways. In vitro assays have shown that 3 , 3 - difluoro - 3 - 2 - ( py rrolidin e - 1 - y l ) p y rid ine - 3 - y lpro pan e - am ine can influence key redox-sensitive proteins involved in cellular signaling. This effect is particularly relevant given the growing recognition of oxidative stress as a contributing factor in various pathological conditions. By targeting these pathways, this compound may offer a novel approach to therapeutic intervention.

The development of CAS No. 2229433854 also aligns with broader trends in pharmaceutical innovation, where there is increasing emphasis on personalized medicine and targeted therapies. The unique structural features of this compound make it an attractive candidate for further investigation as part of combination therapies or as a lead compound for structure-based drug design initiatives. Such efforts are critical for addressing complex diseases that require multifaceted approaches.

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